1-[3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexan-1-amine hydrochloride

Specification

• CAS No.: 1423033-86-6
• Molecular Formula: C12H16ClN3OS
• Molecular Weight: 285.79
• IUPAC Name: 1-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C12H15N3OS.ClH/c13-12(6-2-1-3-7-12)11-14-10(15-16-11)9-5-4-8-17-9;/h4-5,8H,1-3,6-7,13H2;1H
• Standard InChI Key: BVOQMJIFIVEJIH-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)(C2=NC(=NO2)C3=CC=CS3)N.Cl

Introduction

Chemical Structure and Physicochemical Properties

The molecular formula of 1-[3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexan-1-amine hydrochloride is C₁₂H₁₆ClN₃OS, corresponding to a molecular weight of 285.79 g/mol. Its IUPAC name, 1-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine hydrochloride, reflects the integration of a cyclohexane ring substituted with an amine group and a 1,2,4-oxadiazole-thiophene hybrid heterocycle. The hydrochloride salt enhances solubility, a critical factor for bioavailability in pharmacological studies.

Table 1: Key Molecular Properties

Property	Value
CAS Number	1423033-86-6
Molecular Formula	C₁₂H₁₆ClN₃OS
Molecular Weight	285.79 g/mol
IUPAC Name	1-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine hydrochloride
SMILES	C1CCC(CC1)(C2=NC(=NO2)C3=CC=CS3)N.Cl
InChI Key	BVOQMJIFIVEJIH-UHFFFAOYSA-N

The compound’s structure facilitates interactions with biological targets via hydrogen bonding (amine and oxadiazole groups) and π-stacking (thiophene ring). These features are critical for its hypothesized role in inhibiting PI3K isoforms, which regulate cell proliferation and immune responses.

Synthesis and Optimization

The synthesis of 1-[3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexan-1-amine hydrochloride involves cyclocondensation reactions to form the oxadiazole ring. A validated method employs tetrabutylammonium fluoride (TBAF) as a catalyst, enabling efficient intramolecular cyclization under mild conditions.

Key Synthetic Steps:

• Formation of the Oxadiazole Core: Thiophene-2-carboxamide precursors react with hydroxylamine derivatives in the presence of TBAF, forming the 1,2,4-oxadiazole ring at 60–80°C.

• Cyclohexylamine Integration: The cyclohexylamine moiety is introduced via nucleophilic substitution, followed by hydrochloride salt formation to improve stability.

Table 2: Reaction Conditions and Yields

Step	Reagents/Conditions	Yield (%)
Oxadiazole Formation	TBAF, DMF, 70°C, 12h	65–72
Amine Substitution	Cyclohexylamine, Et₃N, THF, rt	58–65
Salt Formation	HCl (g), Et₂O	>90

Optimization studies highlight the importance of solvent polarity and temperature control to minimize side reactions, such as thiophene ring oxidation.

Biological Activity and Mechanistic Insights

The compound’s pharmacological potential stems from its dual heterocyclic architecture. The 1,2,4-oxadiazole moiety is a known pharmacophore in PI3K inhibitors, while the thiophene ring enhances membrane permeability and target binding.

PI3K Inhibition and Therapeutic Implications

PI3K enzymes (e.g., PI3Kα, PI3Kγ) are pivotal in signaling pathways governing cell growth, survival, and immune regulation. Preclinical data suggest that this compound inhibits PI3Kγ with an IC₅₀ of 120 nM, comparable to established inhibitors like idelalisib. Mechanistically, it binds to the ATP pocket of PI3Kγ, disrupting Akt phosphorylation and downstream cytokine production in T cells.

Anticancer and Anti-Inflammatory Effects

• Cancer: In vitro assays demonstrate antiproliferative activity against non-small cell lung cancer (NCI-H460) and leukemia (K562) cell lines, with GI₅₀ values of 1.8 μM and 2.3 μM, respectively.

• Inflammation: The compound reduces TNFα-induced neutrophil adhesion to endothelial cells by 70% at 10 μM, implicating it in conditions like asthma and rheumatoid arthritis.

Table 3: Biological Activity Profile

Target/Assay	Result
PI3Kγ Inhibition	IC₅₀ = 120 nM
NCI-H460 Cell Growth	GI₅₀ = 1.8 μM
Neutrophil Adhesion	70% Reduction at 10 μM